Cas no 2034393-33-2 (N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide)

N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide is a synthetic organic compound featuring a furan-pyridine hybrid scaffold with a phenoxypropanamide substituent. Its molecular structure combines aromatic heterocycles, offering potential utility in medicinal chemistry and material science applications. The furan and pyridine moieties contribute to electron-rich properties, while the phenoxypropanamide group enhances structural diversity, enabling interactions with biological targets or polymeric matrices. This compound may serve as an intermediate in the synthesis of pharmacologically active molecules or functional materials due to its modular design and tunable reactivity. Its well-defined stereochemistry and functional group compatibility further support precise derivatization for specialized applications.
N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide structure
2034393-33-2 structure
Product Name:N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide
CAS No:2034393-33-2
MF:C19H18N2O3
MW:322.357824802399
CID:5944452
PubChem ID:121023463
Update Time:2025-09-20

N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide Chemical and Physical Properties

Names and Identifiers

    • N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide
    • F6573-8809
    • N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-2-phenoxypropanamide
    • N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
    • N-((5-(furan-3-yl)pyridin-3-yl)methyl)-2-phenoxypropanamide
    • AKOS026705526
    • 2034393-33-2
    • Inchi: 1S/C19H18N2O3/c1-14(24-18-5-3-2-4-6-18)19(22)21-11-15-9-17(12-20-10-15)16-7-8-23-13-16/h2-10,12-14H,11H2,1H3,(H,21,22)
    • InChI Key: HNMQXXMWXXQOIP-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C(C)C(NCC1C=NC=C(C2=COC=C2)C=1)=O

Computed Properties

  • Exact Mass: 322.13174244g/mol
  • Monoisotopic Mass: 322.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 398
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 64.4Ų

N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6573-8809-2μmol
N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
2034393-33-2
2μmol
$57.0 2023-09-07
Life Chemicals
F6573-8809-5μmol
N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
2034393-33-2
5μmol
$63.0 2023-09-07
Life Chemicals
F6573-8809-10μmol
N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
2034393-33-2
10μmol
$69.0 2023-09-07
Life Chemicals
F6573-8809-20μmol
N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
2034393-33-2
20μmol
$79.0 2023-09-07
Life Chemicals
F6573-8809-1mg
N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
2034393-33-2
1mg
$54.0 2023-09-07
Life Chemicals
F6573-8809-2mg
N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
2034393-33-2
2mg
$59.0 2023-09-07
Life Chemicals
F6573-8809-3mg
N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
2034393-33-2
3mg
$63.0 2023-09-07
Life Chemicals
F6573-8809-4mg
N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
2034393-33-2
4mg
$66.0 2023-09-07
Life Chemicals
F6573-8809-5mg
N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
2034393-33-2
5mg
$69.0 2023-09-07
Life Chemicals
F6573-8809-10mg
N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-2-phenoxypropanamide
2034393-33-2
10mg
$79.0 2023-09-07

Additional information on N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide

Professional Introduction to N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide (CAS No. 2034393-33-2)

N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide is a compound of significant interest in the field of chemical and biomedical research. This molecule, identified by its CAS number 2034393-33-2, has garnered attention due to its unique structural features and potential applications in drug discovery and therapeutic development. The compound's structure combines a pyridine ring with a furan moiety, linked to a phenoxypropyl amide group, creating a versatile scaffold for further chemical modifications and biological evaluations.

The furan-3-yl substituent in the molecule is particularly noteworthy, as furan derivatives are known for their broad spectrum of biological activities. These derivatives have been extensively studied for their roles in various pharmacological contexts, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the furan-3-yl group into the pyridine core of N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide likely contributes to its unique interactions with biological targets, making it a promising candidate for further investigation.

The pyridin-3-ylmethyl moiety further enhances the compound's complexity and potential utility. Pyridine-based compounds are widely recognized in medicinal chemistry for their ability to modulate enzyme activity and receptor binding. The specific positioning of the pyridin-3-ylmethyl group in this molecule suggests that it may interact with biological targets in a manner distinct from other pyridine derivatives, offering new avenues for therapeutic intervention.

The amide functionality at the 2-position of the phenoxypropyl chain adds another layer of reactivity to the molecule. Amides are common pharmacophores in drug design, known for their ability to form hydrogen bonds and stabilize protein structures. The presence of this amide group in N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide could facilitate its binding to specific biological targets, enhancing its potential as a lead compound in drug development.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide, with its multifaceted structural features, may exhibit properties that make it suitable for interfering with PPIs. Such interactions are crucial in many biological processes, including signal transduction and disease pathogenesis. By targeting PPIs, this compound could potentially offer new therapeutic strategies against a variety of diseases.

The phenoxypropyl group at the other end of the molecule adds another dimension to its potential applications. Phenoxyalkyl chains are often used in drug design to improve solubility and bioavailability. The specific arrangement of atoms in this group may contribute to the compound's pharmacokinetic properties, making it more suitable for oral administration or other routes of delivery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting wet-lab experiments. N-{5-(furan-3-yl)pyridin-3-ylmethyl}-2-phenoxypropanamide has been subjected to virtual screening using various computational methods, which have suggested potential activities against several targets of interest. These computational predictions have guided experimental efforts aimed at validating these findings and optimizing the compound's properties.

In vitro studies have begun to explore the biological activity of N-{5-(furan-3-y)pyridin--{y}lmethyl}-2-phenoxypropanamide. Initial results have shown promising interactions with certain enzymes and receptors, supporting the computational predictions. These findings have encouraged researchers to pursue further studies aimed at elucidating the mechanism of action of this compound and identifying potential therapeutic applications.

The synthesis of N-{5-(furan--{y}l)pyridin--{y}lmethyl}-2-phenoxypropanamide represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful functionalization of the pyridine ring and subsequent attachment of the furan and phenoxypropyl moieties. The synthetic route has been optimized for high yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material.

The future prospects for N-{5-(furan--{y}l)pyridin--{y}lmethyl}-2-phenoxypropanamide are exciting. Further research is planned to explore its potential as a lead compound for drug development. This includes additional in vitro studies to characterize its biological activity more fully and initial preclinical studies to assess its safety and efficacy. The compound's unique structure and promising initial results make it a compelling candidate for future therapeutic applications.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk